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Compound of Interest

Compound Name: Pigment Blue 14

Cat. No.: B1170668

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization and evaluation of
Pigment Blue 14 (PB 14) in the formulation of specialized coatings. The following sections
detail the pigment's properties, suggest starting points for formulation, and outline experimental
protocols for performance testing based on industry standards.

Introduction to Pigment Blue 14

Pigment Blue 14, with CAS number 1325-88-8, is a triarylmethane-class organic pigment.[1][2]
It is characterized by its brilliant reddish-blue shade.[3] While its primary applications are in
water-based and offset inks, it is also suggested for use in various coating systems.[4] Its
performance in specialized coatings, such as those for industrial, automotive, or protective
applications, requires careful evaluation of its physical and chemical properties.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Pigment Blue 14, compiled from
various supplier technical datasheets, is presented in Table 1. These values should be
considered as typical and may vary between different grades and manufacturers.

Table 1: Physical and Chemical Properties of Pigment Blue 14
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Property Value Source(s)
Chemical Name C.l. Pigment Blue 14 [3]
CAS Number 1325-88-8 [11[5]
Chemical Class Triarylmethane [1]
Color Index 42600:1 [3]
Appearance Blue Powder [5]
Density (g/cm?3) 1.60-1.7 [5]
Oil Absorption ( g/100g ) 40 - 50 [5]
Heat Resistance 140 °C [5]
Light Fastness (1-8 Scale) 3-4 [5]
Water Resistance (1-5 Scale) 5 [6]
Acid Resistance (1-5 Scale) 3 [5][6]
Alkali Resistance (1-5 Scale) 4-5 [51[6]

Note: Lightfastness, water resistance, acid resistance, and alkali resistance are often rated on
a scale of 1 to 5 or 1 to 8, where a higher number indicates better performance. The specific
scale can vary by supplier.

Formulation and Dispersion

The successful incorporation of Pigment Blue 14 into a coating formulation is highly
dependent on achieving a stable and uniform dispersion. The dispersion process can be
broken down into three key stages: wetting, grinding (deagglomeration), and stabilization.

A generic workflow for the dispersion of Pigment Blue 14 in a liquid coating system is
illustrated below.
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Components & Parameters

Pigment Blue 14 Grinding Media (e.g., beads) Additional Resin, Solvents, Additives Viscosity, Fineness of Grind, Color
Pigment Dispersion Workflow

1. Premixing

2. Grinding/Dispersion

3. Let-down

4. Quality Control

Dispersing Agent

Vehicle (Resin + Solvent/Water)

Click to download full resolution via product page

Caption: A generalized workflow for the dispersion of Pigment Blue 14 in a coating
formulation.

Starting Point Formulation for a Water-Based Acrylic
Coating

While a specific, universally applicable formulation is not feasible due to the proprietary nature
of many coating formulations and the dependency on the specific application, a general starting
point for a water-based acrylic coating is provided in Table 2. The percentages should be
adjusted based on the desired properties of the final coating.

Table 2: Example Starting Point Formulation for a Water-Based Acrylic Coating
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Component Function Weight (%)
Water Solvent 30-40
Dispersing Agent Pigm-e-znt Wetting & 1-2
Stabilization
Defoamer Prevents Foam Formation 0.1-05
Pigment Blue 14 Colorant 5-15
Acrylic Emulsion Resin Binder 35-45
Coalescing Agent Film Formation 1-3
Rheology Modifier Thickening and Flow Control 05-15
Biocide Prevents Microbial Growth 0.1-0.3
Water/Co-solvent Viscosity Adjustment To 100%

Experimental Protocols

To evaluate the performance of Pigment Blue 14 in a specialized coating, a series of

standardized tests should be conducted. The following protocols are based on ASTM

standards.

Protocol for Lightfastness Evaluation (based on ASTM

D4303)

This protocol outlines the procedure for determining the lightfastness of a coating containing

Pigment Blue 14.
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Key Steps & Equipment

Spectrophotometer (Lab values) Cover half of each panel with opaque material enon arc or fluorescent light chamber

Lightfastness Testing Workflow (ASTM D43(3)

1. Prepare Coated Panels
L————————»| 2. Initial Color Measurement
4. Weathering

5. Final Color

6. Calculate Color Change (AE*)

Click to download full resolution via product page

Caption: Workflow for evaluating the lightfastness of a coating containing Pigment Blue 14.

Methodology:
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o Panel Preparation: Prepare multiple identical coated panels on a suitable substrate (e.g.,
steel or aluminum).

« Initial Measurement: Measure the initial color of each panel using a spectrophotometer to
obtain CIE Lab* values.

e Masking: Cover half of each panel with an opaque material that will not react with the

coating.

o Exposure: Place the panels in an accelerated weathering chamber (e.g., Xenon arc or QUV)
and expose them to a specified cycle of light and moisture for a predetermined duration.

» Final Measurement: After the exposure period, remove the panels and the masking. Allow
them to equilibrate to standard conditions and then measure the Lab* values of both the
exposed and unexposed areas.

o Evaluation: Calculate the color change (AE*) between the initial and final readings of the
exposed area. Compare this to the unexposed area to assess the degree of fading or color
shift.

Protocol for Chemical Resistance Evaluation (based on
ASTM D1308)

This protocol describes a spot test method to evaluate the resistance of the coating to various
chemicals.
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Procedure & Assessment Criteria

Pipette specific volume of chemical onto surface Cover with watch glass for a specified time

Remove chemical with solvent/water Assess for discoloration, blistering, softening, loss of adhesion

Chemical Resistance Spot Test Workflow (ASTM

Uniformly coated and cured panels

1. Prepare Coated Panels

2. Apply Test Chemicals

3. Cover and Dwell

4. Clean and Dry

5. Visual and Physical Evall

Click to download full resolution via product page

Caption: Workflow for conducting a chemical resistance spot test on a coating.

Methodology:

o Panel Preparation: Use fully cured coated panels.

+ Chemical Application: Place a few drops of the test chemical (e.g., acid, alkali, solvent) onto
the surface of the coating.
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o Dwell Time: Cover the spot with a watch glass to prevent evaporation and leave it for a
specified period (e.g., 1 hour, 24 hours).

o Cleaning: After the dwell time, remove the watch glass and clean the surface with a suitable
solvent or water to remove any remaining test chemical.

» Evaluation: Visually inspect the tested area for any changes, such as discoloration,
blistering, softening, or loss of adhesion. A rating scale can be used to quantify the
resistance.

Summary of Performance Data

The expected performance of a coating containing Pigment Blue 14 will be highly dependent
on the entire formulation, including the resin system, additives, and curing conditions. The data
in Table 3 provides a general expectation of the fastness properties of the pigment itself, which
will influence the final coating's performance.

Table 3: Summary of Pigment Blue 14 Performance Ratings
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Performance Metric Rating Interpretation

Moderate lightfastness. May

not be suitable for applications

Light Fastness 3-4 (on a 1-8 scale) o ] -
requiring high durability to
prolonged direct sunlight.
Suitable for baking enamels
Heat Stability 140 °C and powder coatings cured at
or below this temperature.
Water Resistance 5 (on a 1-5 scale) Excellent resistance to water.
Acid Resistance 3 (on a 1-5 scale) Moderate resistance to acids.
] ) Good to excellent resistance to
Alkali Resistance 4-5 (on a 1-5 scale) )
alkalis.
Generally moderate resistance
) ) to common organic solvents.
Solvent Resistance Varies by solvent . N
Testing in the specific solvent
environment is crucial.
Conclusion

Pigment Blue 14 can be a viable option for imparting a reddish-blue color to a variety of
specialized coatings. Its good water and alkali resistance are advantageous in certain
applications. However, its moderate lightfastness and heat stability should be carefully
considered for the intended end-use. The provided protocols offer a framework for
systematically evaluating the performance of Pigment Blue 14 in specific coating formulations,
enabling researchers and formulators to make informed decisions for their applications. It is
always recommended to obtain a sample of the pigment and conduct thorough testing within
the intended coating system to verify its suitability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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